Cas no 514-67-0 (RUBROPUNCTATIN)

• Product Name: RUBROPUNCTATIN
• CAS No: 514-67-0
• MF: C₂₁H₂₂O₅
• MW: 354.396386623383
• CID: 891708
• PubChem ID: 6452445
• Update Time: 2025-07-13

RUBROPUNCTATIN Chemical and Physical Properties

Names and Identifiers

• RUBROPUNCTATIN
• (9aR)-3-hexanoyl-9a-methyl-6-[(E)-prop-1-enyl]furo[3,2-g]isochromene-2,9-dione
• CS-0137053
• Rubropunctatine
• 514-67-0
• (R-(E))-9a-Methyl-3-(1-oxohexyl)-6-(1-propenyl)-2H-furo(3,2-g)(2)benzopyran-2,9(9aH)-dione
• HY-N7766
• CHEBI:227418
• (R,E)-3-Hexanoyl-9a-methyl-6-(prop-1-en-1-yl)-2H-furo[3,2-g]isochromene-2,9(9aH)-dione
• CHEMBL1215465
• (9aR)-3-hexanoyl-9a-methyl-6-[(E)-prop-1-enyl]uro[3,2-g]isochromene-2,9-dione
• 1ST2461
• 2H-Furo(3,2-g)(2)benzopyran-2,9(9aH)-dione, 9a-methyl-3-(1-oxohexyl)-6-(1-propenyl)-, (R-(E))-
• G18103
• DA-77586

• Inchi： 1S/C21H22O5/c1-4-6-7-9-17(22)18-16-11-13-10-14(8-5-2)25-12-15(13)19(23)21(16,3)26-20(18)24/h5,8,10-12H,4,6-7,9H2,1-3H3/b8-5+/t21-/m1/s1
• InChI Key： SULYDLFVUNXAMP-WKOQKXSESA-N
• SMILES： O1C(C(C(CCCCC)=O)=C2C=C3C=C(/C=C/C)OC=C3C([C@]12C)=O)=O

Computed Properties

• Exact Mass: 354.14676
• Monoisotopic Mass: 354.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 835
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones